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Introduction
Potassium chromate (K₂CrO₄) is a versatile inorganic reagent with significant applications in

qualitative inorganic analysis. Its utility stems from its ability to form distinctly colored

precipitates with various metal ions and its role as an indicator in precipitation titrations. This

document provides detailed application notes and experimental protocols for the use of

potassium chromate in identifying specific cations and in the quantitative determination of

halides.

Key Applications
Potassium chromate is primarily used in two main areas of qualitative and quantitative

analysis:

Precipitating Agent for Cation Identification: The chromate ion (CrO₄²⁻) reacts with certain

metal cations to form insoluble precipitates with characteristic colors. This property is

exploited for the identification of ions such as lead (Pb²⁺), barium (Ba²⁺), and silver (Ag⁺).

Indicator in Argentometric Titrations (Mohr's Method): Potassium chromate serves as an

indicator in the determination of chloride and bromide concentrations through titration with a
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standardized silver nitrate solution. The endpoint is signaled by the formation of a red-brown

silver chromate precipitate.[1][2][3]

Data Presentation
Table 1: Properties of Potassium Chromate

Property Value

Chemical Formula K₂CrO₄

Molar Mass 194.19 g/mol

Appearance Yellow crystalline solid[4]

Solubility in Water 629 g/L at 20°C[1]

pH of Aqueous Solution Alkaline[4]

Table 2: Characteristics of Precipitates Formed with Potassium Chromate

Cation Precipitate Color Chemical Equation

Lead (II) (Pb²⁺)
Lead (II) chromate

(PbCrO₄)
Yellow[5][6][7]

Pb²⁺(aq) + CrO₄²⁻(aq)

→ PbCrO₄(s)

Barium (Ba²⁺)
Barium chromate

(BaCrO₄)
Yellow[5][8]

Ba²⁺(aq) + CrO₄²⁻(aq)

→ BaCrO₄(s)

Silver (Ag⁺)
Silver chromate

(Ag₂CrO₄)

Red-brown / Brick-

red[1][9][10]

2Ag⁺(aq) +

CrO₄²⁻(aq) →

Ag₂CrO₄(s)

Table 3: Conditions for Mohr's Method
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Parameter Optimal Range/Value Rationale

pH 6.5 - 9.0[2][9]

Below pH 6.5, chromate ions

are protonated to form

dichromate ions, which affects

the endpoint. Above pH 9,

silver hydroxide may

precipitate.[2]

Indicator Concentration
~1 mL of 5% K₂CrO₄ solution

per 100 mL sample

A high concentration of the

yellow chromate can mask the

red-brown endpoint.[2][3]

Experimental Protocols
Protocol 1: Qualitative Test for Lead (II) Ions (Pb²⁺)
Objective: To confirm the presence of lead (II) ions in an aqueous sample.

Principle: Lead (II) ions react with potassium chromate to form a bright yellow precipitate of

lead (II) chromate, which is insoluble in acetic acid.[11]

Reagents:

Test solution

Potassium chromate (K₂CrO₄) solution (0.5 M)

Acetic acid (CH₃COOH) (6 M)

Sodium hydroxide (NaOH) solution (concentrated)

Procedure:

To 1 mL of the test solution in a test tube, add a few drops of 0.5 M potassium chromate
solution.

Observe the formation of a precipitate. A yellow precipitate indicates the possible presence

of Pb²⁺.[5][7]
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To confirm, add 6 M acetic acid dropwise. The precipitate should not dissolve.

For further confirmation, take a fresh portion of the yellow precipitate and add concentrated

sodium hydroxide solution while heating. The precipitate should dissolve, forming a soluble

complex.[12]

Test Solution
(containing potential Pb²⁺)

Add K₂CrO₄

Solution
Observe for
Precipitate

Yellow Precipitate
(PbCrO₄)

Precipitate forms

No Precipitate
(Pb²⁺ absent)

No precipitate

Add Acetic Acid

Add hot conc. NaOH

Precipitate Insoluble
(Pb²⁺ confirmed)

Precipitate Dissolves
(Further confirmation)

Test Solution
(containing potential Ba²⁺) Add Acetic Acid Add K₂CrO₄

Solution
Observe for
Precipitate

Yellow Precipitate
(BaCrO₄)

Precipitate forms

No Precipitate
(Ba²⁺ absent)

No precipitate

Dissolve in conc. HCl
& Flame Test

Pale Green Flame
(Ba²⁺ confirmed)
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Test Solution
(containing potential Ag⁺)

Add K₂CrO₄

Solution
Observe for
Precipitate

Red Precipitate
(Ag₂CrO₄)

Precipitate forms

No Precipitate
(Ag⁺ absent)

No precipitate

Add Ammonia Precipitate Dissolves Add Nitric Acid Red Precipitate Reappears
(Ag⁺ confirmed)
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Titration Process Calculation

Sample with Cl⁻ ions
+ K₂CrO₄ indicator

Add AgNO₃ titrant

White AgCl
precipitates

Ag⁺ + Cl⁻ → AgCl(s)

Endpoint:
First permanent
red-brown color

All Cl⁻ consumed

Red-brown Ag₂CrO₄

precipitates

2Ag⁺ + CrO₄²⁻ → Ag₂CrO₄(s)

Volume of AgNO₃ used

Moles of Ag⁺

Moles = Molarity x Volume

Moles of Cl⁻

1:1 Stoichiometry

Concentration of Cl⁻

Conc. = Moles / Sample Volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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